Cas no 1261945-25-8 (2-(3,4-Dichlorophenyl)nicotinic acid)

2-(3,4-Dichlorophenyl)nicotinic acid is a specialized organic compound featuring a nicotinic acid core substituted with a 3,4-dichlorophenyl group at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. Its dichlorophenyl moiety enhances lipophilicity, which can influence binding affinity in target interactions. The compound is characterized by its high purity and stability, making it suitable for precise synthetic applications. Researchers value it for its versatility in constructing complex heterocyclic frameworks, contributing to advancements in medicinal chemistry and material science.

2-(3,4-Dichlorophenyl)nicotinic acid structure

1261945-25-8 structure

Product Name:2-(3,4-Dichlorophenyl)nicotinic acid

CAS No:1261945-25-8

MF:C₁₂H₇Cl₂NO₂

MW:268.095481157303

MDL:MFCD18318096

CID:2765158

PubChem ID:53224015

Update Time:2025-10-28

2-(3,4-Dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 1261945-25-8
- 2-(3,4-DICHLOROPHENYL)NICOTINICACID
- 2-(3,4-DICHLOROPHENYL)NICOTINIC ACID
- MFCD18318096
- 2-(3,4-Dichlorophenyl)nicotinic acid, 95%
- DTXSID40688023
- 2-(3,4-Dichlorophenyl)nicotinic acid
- MDL： MFCD18318096
- Inchi： 1S/C12H7Cl2NO2/c13-9-4-3-7(6-10(9)14)11-8(12(16)17)2-1-5-15-11/h1-6H,(H,16,17)
- InChI Key： KQJAGOONFBKBCB-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C(C(=O)O)=CC=CN=1)Cl

Computed Properties

Exact Mass: 266.9853839Da
Monoisotopic Mass: 266.9853839Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 50.2Å²

2-(3,4-Dichlorophenyl)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB324900-5 g	2-(3,4-Dichlorophenyl)nicotinic acid, 95%; .	1261945-25-8	95%	5g	€1159.00	2023-04-26
abcr	AB324900-5g	2-(3,4-Dichlorophenyl)nicotinic acid, 95%; .	1261945-25-8	95%	5g	€1159.00	2024-06-08
Ambeed	A653035-1g	2-(3,4-Dichlorophenyl)nicotinic acid	1261945-25-8	95+%	1g	$733.0	2024-04-25